Cas no 2172055-97-7 (5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172055-97-7
• MF: C₉H₁₄F₃N₃O₂
• MW: 253.221572399139
• CID: 5940341
• PubChem ID: 165764601
• Update Time: 2025-10-28

5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• 2172055-97-7
• EN300-1593641
• [5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methanol

• Inchi： 1S/C9H14F3N3O2/c1-5(17-3)8-7(4-16)13-14-15(8)6(2)9(10,11)12/h5-6,16H,4H2,1-3H3
• InChI Key： UMIPKJGIWBRWMP-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(=C(CO)N=N1)C(C)OC)(F)F

Computed Properties

• Exact Mass: 253.10381118g/mol
• Monoisotopic Mass: 253.10381118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.2Ų

Additional information on 5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol

Introduction to 5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172055-97-7)

5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2172055-97-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research in drug discovery and development. The presence of multiple functional groups, including an ether moiety, a trifluoromethyl group, and a triazole ring, contributes to its complex reactivity and potential therapeutic applications.

The structural composition of 5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol is meticulously designed to optimize its interaction with biological targets. The trifluoromethyl group (CF₃) is a key feature in many pharmaceuticals due to its ability to modulate metabolic stability and binding affinity. In this context, the CF₃ group in 5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol enhances its potential as a lead compound for further derivatization and optimization.

Additionally, the triazole ring in the molecule is known for its versatility in medicinal chemistry. Triazoles have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a triazole moiety into 5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol not only imparts specific biological activity but also serves as a scaffold for structural modifications. This flexibility allows researchers to explore various derivatives with enhanced pharmacological profiles.

The ether group (CH₃OCH₂) in the molecule contributes to its solubility and bioavailability, which are critical factors in drug formulation. The presence of this functional group also enables further chemical modifications through nucleophilic substitution or coupling reactions, facilitating the synthesis of more complex derivatives. These attributes make 5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol a valuable intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of fluorinated compounds due to their improved pharmacokinetic properties. The trifluoromethyl group in 5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethanol aligns with this trend. Studies have shown that fluorine atoms can enhance metabolic stability by reducing susceptibility to hydrolysis and oxidation. Furthermore, the electron-withdrawing nature of fluorine can influence electronic properties and binding interactions with biological targets.

Research has also highlighted the significance of stereochemistry in drug design. The specific arrangement of atoms in 5-(1-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-¹H¹²³⁴-triazol⁴⁻ylmethanol influences its biological activity and selectivity. The presence of chiral centers or stereogenic elements can lead to enantiomerically pure compounds with distinct pharmacological effects. This aspect is particularly relevant in the development of drugs targeting receptors or enzymes that exhibit high stereoselectivity.

The pharmaceutical industry has increasingly adopted computational methods to accelerate drug discovery processes. Molecular modeling techniques have been instrumental in predicting the interactions between 5-(¹ methoxy ethyl)¹(¹ ¹ ¹ trifluoro pro pan ² yl)¹H¹²³ tri azol⁴ ylmethanol and biological targets such as enzymes or receptors. These simulations help researchers optimize the compound's structure for improved efficacy and reduced side effects. Additionally, virtual screening has enabled the identification of potential drug candidates with minimal experimental intervention.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they enter clinical trials. In vitro assays have been conducted to assess the biological activity of derivatives derived from 5(¹ meth oxy ethyl)¹(¹ ¹ ¹ trif luoro pro pan ² yl)¹H¹²³ tri azo l⁴ ylmethanol, providing insights into their potential therapeutic applications. These studies have revealed promising results in various disease models.

The synthesis of complex molecules like 5(₁ meth oxy ethyl)₁(₁ ₁ ₁ trif luoro pro pan ₂ yl)₁H₁₂₃ tri azo l₄ ylmethanol requires advanced synthetic methodologies. Techniques such as cross-coupling reactions have been employed to construct key functional groups within the molecule. Transition metal catalysis has further streamlined these processes by enabling efficient transformations under mild conditions.

The future prospects for 5(₁ meth oxy ethyl)₁(₁ ₁ ₁ trif luoro pro pan ₂ yl)₁H₁₂₃ tri azo l₄ ylmethanol are bright given its versatile structure and potential applications. Researchers are exploring novel synthetic routes to produce analogs with enhanced properties. Additionally